![molecular formula HOOC(CH2)20COOH B549199 Docosanedioic acid CAS No. 505-56-6](/img/structure/B549199.png)
Docosanedioic acid
Overview
Description
Docosanedioic acid is a dicarboxylic acid with the linear formula HOOC(CH2)20COOH . It finds uses in organic chemistry and is a starting material for ultrasound contrast agents . It is also used to produce the fluffy white solid 1,22-docosanediol, which in turn is a precursor to 1,22-bis-2-(trimethylammonium)ethylphospatyldocosane, a phosphocholine derivative with antifungal activity .
Synthesis Analysis
The synthesis of this compound can be achieved through several methods. One method involves the reaction of Disodium 7,16-diketodocosanedioate with triethanolamine, hydrazine hydrate, potassium hydroxide, and a little hydrochloric acid to afford this compound via a Wolff–Kishner reduction . Alternatively, 2,5-bis(ω-carboyoctyl)thiophene can be desulfurized with Raney nickel to afford this compound . It can also be produced through oxidative coupling of 10-undecynoic acid to docosa-10,12-diynedoic acid and reduction of this intermediate with a palladium catalyst .
Molecular Structure Analysis
The molecular formula of this compound is C22H42O4 . The molecular weight is 370.6 g/mol . The InChI representation is InChI=1S/C22H42O4/c23-21(24)19-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18-20-22(25)26/h1-20H2,(H,23,24)(H,25,26) .
Chemical Reactions Analysis
This compound is involved in several chemical reactions. For instance, it is used to produce the fluffy white solid 1,22-docosanediol, which in turn is a precursor to 1,22-bis-2-(trimethylammonium)ethylphospatyldocosane, a phosphocholine derivative with antifungal activity .
Physical and Chemical Properties Analysis
This compound appears as a white solid . It has a density of 0.972 g/cm3 . The melting point ranges from 119–125 °C , and the boiling point is 527 °C . It is insoluble in water .
Scientific Research Applications
Nanoemulsion Drug Delivery : A study by Puri et al. (2016) explored the development of self-nanoemulsifying drug delivery systems (SNEDDS) for docosahexaenoic acid (DHA), a form of docosanedioic acid. This formulation improved the bioavailability and absorption of DHA, suggesting potential applications in drug delivery and nutrient absorption enhancement (Puri et al., 2016).
Enzymatic Oxidation Pathways : Sanders et al. (2005) discovered two enzymatic pathways for the ω-oxidation of docosanoic acid in rat liver microsomes. This finding has implications for understanding the metabolic processing of this compound and its derivatives in biological systems (Sanders et al., 2005).
Alzheimer’s Disease Research : Hashimoto et al. (2002) investigated the effect of dietary pre-administration of DHA on Alzheimer's disease model rats. Their findings indicated that DHA could be a prophylactic agent for preventing learning deficiencies associated with Alzheimer’s, highlighting its potential in neurodegenerative disease research (Hashimoto et al., 2002).
Solid-SNEDDS Formulation : Singh et al. (2019) developed a novel water-soluble Solid Self Nano-Emulsifying Drug Delivery System (S-SNEDDS) of DHA oil, which showed improved physical and oxidative stability, bioavailability, and therapeutic performance. This is significant for the pharmaceutical applications of DHA (Singh et al., 2019).
Glial Cells Modulation in Alzheimer’s : Heras-Sandoval et al. (2016) reviewed the role of DHA in modulating glial cell activity in Alzheimer's disease. This research suggests that DHA can impact neuroinflammation and cellular support in neurological disorders (Heras-Sandoval et al., 2016).
Anti-inflammatory and Neuroprotective Effects : Hong et al. (2003) discovered that DHA is a precursor to protective mediators like docosatrienes and resolvins, which have potent anti-inflammatory and neuroprotective roles. This finding is crucial for understanding DHA's potential in treating inflammation-related disorders (Hong et al., 2003).
Cancer Research : Zhang Le-ming (2009) discussed the potential of DHA in inhibiting the genesis and development of malignant neoplasms, suggesting its use in cancer therapy and prevention (Zhang Le-ming, 2009).
Safety and Hazards
Docosanedioic acid can cause skin irritation and respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to wash face, hands, and any exposed skin thoroughly after handling . Protective gloves, protective clothing, eye protection, and face protection should be worn when handling this compound . It should be used only outdoors or in a well-ventilated area .
Future Directions
Docosanedioic acid finds uses in organic chemistry and is a starting material for ultrasound contrast agents . It is also used to produce the fluffy white solid 1,22-docosanediol, which in turn is a precursor to 1,22-bis-2-(trimethylammonium)ethylphospatyldocosane, a phosphocholine derivative with antifungal activity . These applications suggest potential future directions for the use of this compound in various fields.
Mechanism of Action
- Additionally, it serves as a precursor for the synthesis of other compounds, such as 1,22-docosanediol and 1,22-bis-2-(trimethylammonium)ethylphospatyldocosane, which exhibit antifungal activity .
- Specifically, docosanedioic acid undergoes reactions to produce 1,22-docosanediol, which subsequently serves as a precursor for other bioactive derivatives .
Target of Action
Mode of Action
Pharmacokinetics
Properties
IUPAC Name |
docosanedioic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H42O4/c23-21(24)19-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18-20-22(25)26/h1-20H2,(H,23,24)(H,25,26) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGXRZJSPDXZJFG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCCCCCCCCCC(=O)O)CCCCCCCCCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H42O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20198519 | |
Record name | Docosanedioic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20198519 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
370.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
505-56-6 | |
Record name | Docosanedioic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=505-56-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Docosanedioic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000505566 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Docosanedioic acid | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=56159 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Docosanedioic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20198519 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | DOCOSANEDIOIC ACID | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | DOCOSANEDIOIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/FR7J081T20 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.